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Compound of Interest

2-Hydroxy-5-methoxy-3-
Compound Name:

nitrobenzaldehyde

Cat. No.: B183026

Overall Synthesis Pathway

The synthesis of 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde is most effectively achieved
through a two-step reaction sequence. The first step involves the introduction of a formyl group
onto the 4-methoxyphenol ring to create the intermediate, 2-Hydroxy-5-methoxybenzaldehyde.
The second step is the regioselective nitration of this intermediate to yield the final product.
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Step 1: Formylation

4-Methoxyphenol Reimer Tiemann Reaction 2-Hydroxy-5-methoxybenzaldehyde l—smpz;mﬂ% 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde
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1. Reagent Preparation
& Setup

l

2. Controlled Reagent
Addition (0-10°C)

l

3. Reaction Monitoring
(TLC)

4. Reaction Quenching

(Ice Water)

5. Product Isolation
(Filtration)

6. Purification
(Recrystallization)

7. Final Product
Characterization
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synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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